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Compound of Interest

Compound Name: 4-Decene

Cat. No.: B1167543 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 4-Decene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 4-decene, a C10H20 alkene. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on presenting clear, quantitative

data and outlining relevant experimental methodologies.

General Information
4-Decene is an unsaturated hydrocarbon with the chemical formula C₁₀H₂₀.[1][2] It exists as

two geometric isomers, cis (Z) and trans (E), which exhibit distinct physical properties. The

general CAS registry number for 4-decene is 19689-18-0.[1][2]

Molecular and Physical Properties
The fundamental molecular and physical properties of 4-decene and its isomers are

summarized in the tables below. These properties are crucial for understanding its behavior in

various chemical and physical processes.

Table 1: General Properties of 4-Decene Isomers
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Property (Z)-4-Decene (cis)
(E)-4-Decene
(trans)

General (Isomer
unspecified)

Molecular Formula C₁₀H₂₀[3][4] C₁₀H₂₀[5][6] C₁₀H₂₀[1][2]

Molecular Weight 140.27 g/mol [3][4] 140.27 g/mol [5][7] 140.2658 g/mol [1][2]

CAS Number 19398-88-0[3][4] 19398-89-1[5][8] 19689-18-0[1][2]

IUPAC Name (Z)-dec-4-ene[9] (E)-dec-4-ene[10] 4-Decene[1][2]

Table 2: Physical and Thermochemical Properties of 4-
Decene Isomers

Property (Z)-4-Decene (cis) (E)-4-Decene (trans)

Density 0.749 g/mL[3] 0.740 g/mL at 20 °C[5][8]

Boiling Point
169 °C at 760 mmHg[3], 125

°C at 200 mmHg[11][12]
168-170 °C[5][8]

Flash Point 45.5 °C[3] 45 °C[5]

Vapor Pressure 2.08 mmHg at 25 °C[3] Not specified

Refractive Index 1.43[3] Not specified

LogP (Octanol/Water Partition

Coefficient)
3.923[3] Not specified

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of compounds

like 4-decene are typically standardized. Below are generalized methodologies for key

experiments.

Determination of Boiling Point
The boiling point of 4-decene isomers can be determined using a standard distillation

apparatus.
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Apparatus: A round-bottom flask, heating mantle, distillation head with a thermometer,

condenser, and receiving flask.

Procedure:

The 4-decene sample is placed in the round-bottom flask with boiling chips.

The apparatus is assembled for distillation.

The sample is heated gently.

The temperature at which the liquid and vapor phases are in equilibrium, as indicated by a

stable temperature reading on the thermometer during distillation, is recorded as the

boiling point.

For measurements at pressures other than atmospheric, a vacuum distillation setup is

employed.

Synthesis of (Z)-4-Decene
A general procedure for the synthesis of (Z)-4-decene can be adapted from known methods for

alkene synthesis. One such method involves the reaction of an alkyne with a reducing agent. A

specific example is the copper-catalyzed hydrosilylation of an alkyne.

Materials: 4-decyne, polymethylhydrosiloxane (PMHS), copper(II) acetate monohydrate, a

suitable ligand such as IPr·HCl (1,3-bis(2,6-diisopropylphenyl)imidazolium chloride), a base

like potassium tert-butoxide (t-BuOK), and a solvent.

General Procedure:

In an inert atmosphere (e.g., under argon or in a glove box), the copper catalyst and ligand

are placed in a reaction vessel.

The base and solvent are added, and the mixture is stirred.

The reducing agent (PMHS) is added dropwise.

The alkyne (4-decyne) and an alcohol (like t-BuOH) are then added.
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The reaction is stirred for a specified time at a controlled temperature.

The reaction is quenched, and the product is extracted with a suitable solvent (e.g., ether).

The crude product is purified by silica gel chromatography to yield (Z)-4-decene.[13]

Visualizations
The following diagrams illustrate a typical synthesis workflow and a common chemical reaction

of 4-decene.
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Synthesis Workflow for (Z)-4-Decene

Reactant Preparation
(4-Decyne, Catalyst, Reducing Agent)

Reaction Setup
(Inert Atmosphere)

Reaction Execution
(Controlled Temperature and Time)

Quenching and Extraction

Purification
(Chromatography)

Product: (Z)-4-Decene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of (Z)-4-Decene.
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Electrophilic Addition to 4-Decene (Example: Hydrobromination)

4-Decene + HBr Carbocation IntermediateElectrophilic Attack 4-Bromodecane and 5-Bromodecane
(Markovnikov and anti-Markovnikov products)

Nucleophilic Attack by Br-

Click to download full resolution via product page

Caption: A representative electrophilic addition reaction of 4-Decene.

Safety and Handling
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4-Decene is a flammable liquid and vapor.[10] It should be handled with appropriate safety

precautions in a well-ventilated area, away from heat, sparks, and open flames.[14][15]

Personal protective equipment, including safety glasses, gloves, and protective clothing, should

be worn.[15]

Spectral Data
Various spectroscopic techniques are used to characterize 4-decene and its isomers. These

include:

Mass Spectrometry: The NIST WebBook provides mass spectrometry data for 4-decene,

which is useful for determining its molecular weight and fragmentation pattern.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the structure and stereochemistry of the isomers.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of the C=C double

bond and distinguish between the cis and trans isomers based on the C-H out-of-plane

bending vibrations.[10][16]

This guide provides a foundational understanding of the chemical and physical properties of 4-
decene, intended to support research and development activities. For more detailed

information, consulting the cited resources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

